Cas no 852143-50-1 (3-5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole)

• Product Name: 3-5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole
• CAS No: 852143-50-1
• MF: C₁₆H₂₀N₄S
• MW: 300.421801567078
• CID: 5920445
• PubChem ID: 5065926
• Update Time: 2025-07-09

3-5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[5-(butylthio)-4-ethyl-4H-1,2,4-triazol-3-yl]-
• 3-(5-(butylthio)-4-ethyl-4H-1,2,4-triazol-3-yl)-1H-indole
• SR-01000907539
• 3-[5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl]-1H-indole
• 3-(5-butylsulfanyl-4-ethyl-1,2,4-triazol-3-yl)-1H-indole
• 852143-50-1
• AKOS024592223
• SR-01000907539-1
• EU-0093440
• F0653-0129
• 3-5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole

• Inchi： 1S/C16H20N4S/c1-3-5-10-21-16-19-18-15(20(16)4-2)13-11-17-14-9-7-6-8-12(13)14/h6-9,11,17H,3-5,10H2,1-2H3
• InChI Key： MEVOKEHFVZQUCE-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(C2N(CC)C(SCCCC)=NN=2)=C1

Computed Properties

• Exact Mass: 300.14086783g/mol
• Monoisotopic Mass: 300.14086783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 539.0±52.0 °C(Predicted)
• pka: 15.25±0.30(Predicted)

Additional information on 3-5-(butylsulfanyl)-4-ethyl-4H-1,2,4-triazol-3-yl-1H-indole

3-5-(Butylsulfanyl)-4-Ethyl-4H-1,2,4-Triazol-3-Yl-1H-Indole: A Comprehensive Overview

3-5-(Butylsulfanyl)-4-Ethyl-4H-1,2,4-Triazol-3-Yl-1H-indole (CAS No. 852143-50-1) is a complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and materials science. The molecule combines a triazole ring system with an indole moiety, creating a scaffold that exhibits intriguing chemical properties and biological activities.

The indole core of this compound is a well-known heterocyclic structure that is prevalent in many natural products and bioactive molecules. The triazole ring, on the other hand, is a five-membered aromatic heterocycle that is often used as a building block in medicinal chemistry due to its stability and ability to form hydrogen bonds. The combination of these two motifs in 3-5-(butylsulfanyl)-4-Ethyl... creates a molecule with a high degree of structural complexity and functional diversity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have employed various synthetic strategies, including click chemistry and palladium-catalyzed cross-coupling reactions, to efficiently construct the molecule. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for biological testing.

One of the most promising aspects of 3-5-(butylsulfanyl)-4-Ethyl... is its potential as a lead compound in drug discovery. Preclinical studies have demonstrated that this compound exhibits moderate to high activity against several disease-relevant targets, including kinase enzymes and G-protein coupled receptors (GPCRs). Its ability to modulate these targets suggests that it could be developed into a therapeutic agent for conditions such as cancer, inflammation, and neurological disorders.

In addition to its pharmacological applications, 3-5-(butylsulfanyl)-4-Ethyl... has also been explored for its potential in materials science. The molecule's unique electronic properties make it a candidate for use in organic electronics, such as light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent research has highlighted its ability to act as an electron acceptor in organic photovoltaic devices, contributing to improved device performance.

The butylsulfanyl group attached to the triazole ring plays a crucial role in modulating the physical and chemical properties of the compound. This substituent not only enhances the molecule's solubility but also contributes to its stability under physiological conditions. Furthermore, the ethyl group at position 4 of the triazole ring imparts additional steric effects, which can influence the compound's interactions with biological targets.

From an environmental perspective, there has been growing interest in understanding the fate and toxicity of 3-5-(butylsulfanyl)-4-Ethyl... in aquatic ecosystems. Initial studies suggest that the compound exhibits low acute toxicity to aquatic organisms; however, further research is needed to assess its long-term effects and biodegradation potential.

In conclusion, 3-5-(butylsulfanyl)-4-Ethyl... (CAS No. 852143-50-1) represents a versatile compound with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological testing, positions it as a valuable tool for both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make significant contributions to the fields of chemistry and pharmacology.